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Compound of Interest

Compound Name: 2-Fluoro-5-methoxycinnamic acid

CAS No.: 682805-01-2

Cat. No.: B1603148

Get Quote

Executive Summary
This guide provides a technical comparison between 4-Methoxycinnamic acid (4MCA), a

naturally occurring phenylpropanoid, and 2-Fluoro-5-methoxycinnamic acid (2F5MCA), a

synthetic fluorinated derivative.

4-Methoxycinnamic Acid (4MCA): The "Standard." A widely available natural product found in

Kaempferia galanga and Sibiraea angustata. It serves as a benchmark for UV absorption,

anti-diabetic activity (alpha-glucosidase inhibition), and anti-inflammatory assays.

2-Fluoro-5-methoxycinnamic Acid (2F5MCA): The "Medicinal Chemistry Variant." A

synthetic scaffold designed to modify metabolic stability and lipophilicity.[1] The introduction

of fluorine at the ortho (C2) position blocks potential metabolic oxidation sites and alters the

electronic profile of the aromatic ring, making it a critical fragment in Lead Optimization

campaigns.
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Physicochemical Profile Comparison
The following table contrasts the fundamental properties of both compounds. Note the impact

of the fluorine atom on molecular weight and predicted acidity.

Property
4-Methoxycinnamic Acid
(4MCA)

2-Fluoro-5-
methoxycinnamic Acid
(2F5MCA)

CAS Number 830-09-1 682805-01-2

Structure
p-substituted (Symmetric

electronics)

o,m-disubstituted (Dipole

inducing)

Molecular Weight 178.19 g/mol 196.18 g/mol

Melting Point 170 – 174 °C [1]
Experimental Determination

Required*

pKa (Calc.) ~4.50
~4.10 (Increased acidity due to

F-induction)

LogP (Calc.) 2.68
~2.85 (Fluorine increases

lipophilicity)

Electronic Effect
Electron Donating (+M effect of

OMe)
Mixed: -I (F) and +M (OMe)

Primary Utility
UV Filter, Natural Product

Standard

Synthetic Intermediate,

Metabolic Blocker

*Note: While the boronic acid precursor of 2F5MCA melts at ~194°C, the exact experimental

melting point of the acid form varies by crystal habit and purity. In-house characterization is

recommended.

Synthetic Accessibility & Reactivity[2]
Both compounds are synthesized via the Knoevenagel Condensation, but their precursor

aldehydes exhibit distinct reactivity profiles.
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Reaction Mechanism (Graphviz)
The following diagram illustrates the parallel synthetic pathways and the steric/electronic

divergence introduced by the fluorine atom.
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Caption: Comparative Knoevenagel synthesis. The 2-Fluoro substituent (Red path) increases

the electrophilicity of the aldehyde carbonyl via inductive withdrawal (-I), potentially accelerating

the initial condensation step compared to the standard p-anisaldehyde (Blue path).

Reactivity Nuances
4MCA Synthesis:p-Anisaldehyde is electron-rich due to the methoxy group donating

electrons into the ring (Resonance effect). This slightly deactivates the carbonyl carbon

toward nucleophilic attack by malonic acid, often requiring higher temperatures or longer

reflux times.

2F5MCA Synthesis: The fluorine atom at the C2 position exerts a strong inductive effect (-I),

pulling electron density away from the ring and the aldehyde carbonyl. This makes the

carbonyl carbon more electrophilic, potentially allowing the reaction to proceed under milder

conditions or with faster kinetics [2].

Medicinal Chemistry: The "Fluorine Effect"[1]
Why choose 2F5MCA over the natural 4MCA? The decision is usually driven by

Pharmacokinetics (PK) and Metabolic Stability.
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Metabolic Blocking (SAR Diagram)
Metabolic enzymes (like CYP450) often attack electron-rich positions on phenyl rings.

4-Methoxycinnamic Acid (Natural)

2-Fluoro-5-methoxycinnamic Acid (Optimized)
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Caption: Structural Activity Relationship (SAR). The 2-Fluoro substituent in 2F5MCA blocks the

metabolically vulnerable ortho-position (C2), extending half-life compared to 4MCA.

Bioisosteric Implications
Metabolic Stability: The C-F bond is metabolically inert. Placing it at C2 prevents ortho-

hydroxylation, a common clearance pathway for cinnamic acids.

Conformation: The steric bulk of Fluorine (Van der Waals radius ~1.47 Å) is larger than

Hydrogen (~1.20 Å) but smaller than a Methyl group. This can force the side chain into a

specific conformation, potentially locking the molecule into a bioactive pose that 4MCA

cannot access [3].
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Experimental Protocols
Synthesis: General Knoevenagel Condensation
Applicable to both derivatives, with monitoring required for 2F5MCA kinetics.

Reagents:

Aldehyde (10 mmol): p-Anisaldehyde (for 4MCA) OR 2-Fluoro-5-methoxybenzaldehyde (for

2F5MCA).

Malonic Acid (12 mmol).

Pyridine (5 mL) + Piperidine (0.5 mL, Catalyst).

Procedure:

Dissolution: In a round-bottom flask, dissolve the aldehyde and malonic acid in pyridine.

Catalysis: Add piperidine.

Reflux: Heat to 80-100°C.

Observation Point: 2F5MCA synthesis may evolve CO₂ more rapidly due to the activated

ring. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

Quench: Pour the reaction mixture into ice-cold HCl (2M) to precipitate the cinnamic acid.

Purification: Recrystallize from Ethanol/Water.

Validation:

4MCA: 1H NMR (DMSO-d6) δ 3.80 (s, 3H, OMe), 6.4 (d, 1H, vinyl), 7.5 (d, 1H, vinyl).

2F5MCA: 1H NMR will show characteristic F-coupling on the aromatic protons and a

downfield shift of the vinyl proton closest to the ring.

Biological Assay: Alpha-Glucosidase Inhibition
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4MCA is a known inhibitor. This protocol uses 4MCA as a positive control to test the efficacy of

2F5MCA.

Rationale: Alpha-glucosidase inhibitors delay glucose absorption (Anti-diabetic). System: Yeast

Alpha-Glucosidase (Sigma) + p-Nitrophenyl-α-D-glucopyranoside (pNPG) substrate.

Workflow:

Preparation: Dissolve test compounds (4MCA and 2F5MCA) in DMSO.

Incubation: Mix Enzyme solution (0.1 U/mL) with test compound (varying concentrations 10-

500 µM) in Phosphate Buffer (pH 6.8). Incubate at 37°C for 10 min.

Reaction: Add pNPG substrate. Incubate for 20 min.

Measurement: Stop reaction with Na₂CO₃. Measure Absorbance at 405 nm (release of p-

nitrophenol).

Analysis: Calculate % Inhibition.

Expected Result: 4MCA typically shows IC50 ~10-50 µM [4]. If 2F5MCA shows lower

inhibition, it suggests the 2-F group interferes with enzyme binding. If higher, the fluorine

may be engaging in favorable hydrophobic interactions within the active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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